4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H20BrNO3
• Molecular Weight: 390.3 g/mol
• IUPAC Name: 4-[(4-bromophenoxy)methyl]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H20BrNO3/c20-16-7-9-17(10-8-16)24-13-14-3-5-15(6-4-14)19(22)21-12-18-2-1-11-23-18/h3-10,18H,1-2,11-13H2,(H,21,22)
• InChI Key: XOQLVPUKCHMPNL-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)COC3=CC=C(C=C3)Br

Description

4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as BPTF inhibitor, is a small molecule compound that has attracted significant attention in the field of scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide inhibitor involves the inhibition of the this compound protein, which is a component of the NURF chromatin remodeling complex. This compound plays a critical role in the regulation of gene expression by facilitating the binding of transcription factors to chromatin. Inhibition of this compound disrupts this process, leading to altered gene expression and cell cycle arrest.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of the this compound protein. It has also been shown to reduce the growth and invasion of cancer cells in vitro and in vivo. In addition, this compound inhibitor has been shown to improve cognitive function in animal models of neurodegenerative disorders by reducing inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide inhibitor is its specificity for the this compound protein, which makes it a promising target for cancer therapy. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are several future directions for the research on 4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide inhibitor. One potential direction is to explore its use in combination with other therapeutic agents for cancer treatment. Another direction is to investigate its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further research is needed to optimize the synthesis method and improve the solubility of this compound for use in experimental settings.

Synthesis Methods

The synthesis of 4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide involves a multi-step process that starts with the reaction of 4-bromophenol with formaldehyde to form 4-bromobenzyl alcohol. This intermediate is then reacted with tetrahydro-2-furanmethanol and 4-(dimethylamino)pyridine to form the protected alcohol derivative. The final step involves the deprotection of the alcohol group using trifluoroacetic acid to yield the final product.

Scientific Research Applications

4-[(4-bromophenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)benzamide inhibitor has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. It has been shown to inhibit the activity of the this compound protein, which plays a critical role in chromatin remodeling and gene expression. Inhibition of this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising target for cancer therapy.